Cas no 1286696-61-4 (N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide)

• Product Name: N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide
• CAS No: 1286696-61-4
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• CID: 6136224
• PubChem ID: 52992818
• Update Time: 2025-06-08

N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide
• AKOS024525748
• F5865-0002
• N-[3-(1H-imidazol-1-yl)propyl]pyrimidine-2-carboxamide
• N-(3-(1H-imidazol-1-yl)propyl)pyrimidine-2-carboxamide
• N-(3-imidazol-1-ylpropyl)pyrimidine-2-carboxamide
• 1286696-61-4
• VU0526552-1

• Inchi： 1S/C11H13N5O/c17-11(10-13-3-1-4-14-10)15-5-2-7-16-8-6-12-9-16/h1,3-4,6,8-9H,2,5,7H2,(H,15,17)
• InChI Key： SCWMOSOXZWSUNF-UHFFFAOYSA-N
• SMILES： O=C(C1N=CC=CN=1)NCCCN1C=NC=C1

Computed Properties

• Exact Mass: 231.11201006g/mol
• Monoisotopic Mass: 231.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide

Professional Introduction to N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide (CAS No. 1286696-61-4)

N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide, a compound with the CAS number 1286696-61-4, represents a significant advancement in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates key pharmacophoric elements, including an imidazole ring and a pyrimidine moiety, which are well-documented for their role in modulating various biological pathways.

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its broad spectrum of biological interactions. In particular, the 1H-imidazol-1-yl moiety in N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide has been extensively studied for its potential to interact with a variety of biological targets. Research has demonstrated that imidazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The presence of this moiety in the compound suggests that it may possess similar bioactivities, making it a promising candidate for further investigation.

The pyrimidine component of the molecule, specifically the pyrimidine-2-carboxamide group, adds another layer of complexity and functionality. Pyrimidine derivatives are fundamental in medicinal chemistry due to their structural similarity to nucleic acid bases, which allows them to interact with DNA and RNA. This feature has been leveraged in the development of various therapeutic agents, including antiviral and anticancer drugs. The combination of the imidazole and pyrimidine moieties in N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide may synergize to produce novel pharmacological effects that are not observed with either component alone.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide and its biological targets. These studies have highlighted the compound's potential to bind to specific proteins and enzymes involved in critical cellular processes. For instance, research indicates that this compound may interact with kinases and other signaling molecules, thereby modulating pathways relevant to inflammation and cancer progression. Such findings underscore the importance of this molecule as a lead compound for further drug discovery efforts.

In vitro studies have provided preliminary evidence supporting the bioactivity of N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide. These experiments have shown that the compound exhibits inhibitory effects on several target enzymes, including those involved in tumor growth and metastasis. Additionally, preliminary toxicity assays have indicated that the compound is well-tolerated at concentrations relevant to therapeutic use. These encouraging results have prompted researchers to explore its potential in preclinical models.

Preclinical studies are currently underway to evaluate the efficacy and safety of N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide in animal models. These studies aim to provide a more comprehensive understanding of its pharmacological profile and to identify potential therapeutic applications. Early results suggest that the compound may demonstrate significant activity against certain types of cancer, as well as potential benefits in managing inflammatory diseases. The integration of advanced imaging techniques and biomarker analysis into these studies will further refine our understanding of how this compound exerts its effects at both cellular and organismal levels.

The development of novel pharmaceutical agents often involves a multidisciplinary approach, combining insights from chemistry, biology, pharmacology, and clinical research. N-3-(1H-imidazol-1-yl)propylpyrimidine-2-carboxamide exemplifies this collaborative effort, as it represents a convergence of structural innovation and functional exploration. The compound's unique chemical properties make it an attractive candidate for further optimization through structure-based drug design strategies. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced potency and selectivity.

The future prospects for N-3-(1H-imidazol-1-ylo propylpyrimidine -2 -carboxamide are promising, given its diverse biological activities and preliminary clinical potential. As research continues to uncover new therapeutic applications for imidazole-pyrimidine derivatives, this compound is poised to play a significant role in addressing unmet medical needs. The integration of cutting-edge technologies into drug discovery pipelines will be crucial for translating these findings into tangible therapeutic benefits for patients worldwide.